Cas no 21908-10-1 (Ethyl 6-Formylpyridine-2-carboxylate)

• Product Name: Ethyl 6-Formylpyridine-2-carboxylate
• CAS No: 21908-10-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11501347
• CID: 850788
• PubChem ID: 44206644
• Update Time: 2025-06-11

Ethyl 6-Formylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-formyl-2-Pyridinecarboxylic acid ethyl ester
• 2-Pyridinecarboxylic acid, 6-formyl-, ethyl ester
• Ethyl 6-formylpicolinate
• Ethyl 6-formylpyridine-2-carboxylate
• 2-Formyl-pyridin-carbonsaeure-(6)-ethylester
• 6-formyl-2-picolinic acid ethyl ester
• 6-Formyl-pyridine-2-carboxylic acid ethyl ester
• ethyl 6-formyl-2-pyridinecarboxylate
• MFCD11501347
• AKOS006325651
• SB52803
• EN300-322515
• CS-0035545
• AS-37765
• Z1198322030
• SY123477
• DTXSID40657895
• DA-18350
• SCHEMBL3698207
• PILDWRGFGKVUSE-UHFFFAOYSA-N
• 21908-10-1
• Ethyl 6-Formylpyridine-2-carboxylate

• MDL： MFCD11501347
• Inchi： 1S/C9H9NO3/c1-2-13-9(12)8-5-3-4-7(6-11)10-8/h3-6H,2H2,1H3
• InChI Key： PILDWRGFGKVUSE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=O)N=1)=O)CC

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 308.7±27.0 °C at 760 mmHg
• Flash Point: 140.5±23.7 °C
• PSA: 56.26000
• LogP: 1.07080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 6-Formylpyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-Formylpyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-Formylpyridine-2-carboxylate (CAS No. 21908-10-1): Properties, Applications, and Industry Insights

Ethyl 6-Formylpyridine-2-carboxylate (CAS No. 21908-10-1) is a versatile organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. This ester derivative of pyridine-2-carboxylic acid features a formyl group at the 6-position, making it a valuable building block for heterocyclic chemistry and drug discovery. Its molecular structure, C₉H₉NO₃, combines reactivity with stability, enabling diverse transformations under mild conditions.

In recent years, the demand for pyridine-based intermediates like Ethyl 6-Formylpyridine-2-carboxylate has surged due to their applications in catalysis, material science, and bioconjugation. Researchers frequently search for "synthetic routes for Ethyl 6-Formylpyridine-2-carboxylate" or "CAS 21908-10-1 solubility and stability," reflecting its technical relevance. The compound’s aldehyde functionality allows for selective reactions such as reductive amination or condensation, aligning with green chemistry trends that prioritize atom-efficient methodologies.

From an industrial perspective, CAS 21908-10-1 is often discussed alongside high-value fine chemicals and custom synthesis services. Its compatibility with microwave-assisted reactions and flow chemistry systems addresses modern lab automation needs. Analytical data (e.g., HPLC purity >98%, NMR spectra) is critical for quality control, as emphasized in queries like "Ethyl 6-Formylpyridine-2-carboxylate spectral characterization."

Environmental and regulatory considerations further shape its usage. While not classified as hazardous, proper storage conditions (2-8°C under inert atmosphere) are recommended to preserve its formyl group reactivity. The compound’s role in developing biodegradable polymers and non-toxic catalysts resonates with sustainability-driven research, a hotspot in 2024.

Future prospects for Ethyl 6-Formylpyridine-2-carboxylate include explorations in metal-organic frameworks (MOFs) and photocatalysis, areas frequently queried in academic databases. Its balanced lipophilicity also makes it a candidate for prodrug design, answering searches like "pyridine esters in drug delivery." As industries pivot toward multifunctional intermediates, this compound’s dual ester-aldehyde motif positions it as a strategic asset for innovation.